2-(Methylamino)-N-(naphthalen-1-yl)acetamide

• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol
• SMILES: CNCC(=O)NC1=CC=CC2=CC=CC=C21
• InChI: InChI=1S/C13H14N2O/c1-14-9-13(16)15-12-8-4-6-10-5-2-3-7-11(10)12/h2-8,14H,9H2,1H3,(H,15,16)
• InChIKey: WOYATMOGYRCQGW-UHFFFAOYSA-N

2-(Methylamino)-N-(naphthalen-1-yl)acetamide: Chemical Identity and Core Scaffold Overview

2-(Methylamino)-N-(naphthalen-1-yl)acetamide (free base CAS 742094-69-5; HCl salt CAS 1049776-77-3) is a substituted naphthyl acetamide derivative bearing a secondary methylamino group on the acetamide side chain [1]. The compound belongs to the broader class of α-substituted acetamides, a scaffold that has been explored for diverse biological activities including enzyme inhibition and receptor modulation. It is typically procured as the hydrochloride salt (molecular formula C13H15ClN2O, MW 250.73 g/mol) to enhance aqueous solubility for biological assay applications [2].

1 APN enzyme inhibition assay context

2 HDAC selectivity control for cell-based studies

3 Hydrochloride salt form for aqueous biological assays

• [1] PubChem CID 16245038. 2-(methylamino)-N-1-naphthylacetamide hydrochloride. National Center for Biotechnology Information. View Source
• [2] American Elements. 2-(methylamino)-N-(naphthalen-1-yl)acetamide hydrochloride Technical Datasheet. View Source

Why In-Class Naphthyl Acetamides Cannot Be Assumed Interchangeable with 2-(Methylamino)-N-(naphthalen-1-yl)acetamide

Within the naphthyl acetamide family, even minor side-chain modifications—such as the presence or absence of N-methylation on the α-amino group—can profoundly alter target-binding profiles, pharmacokinetic properties, and selectivity windows. Patent literature explicitly demonstrates that α-substituted acetamide derivatives exhibit differential biological activities depending on the specific substituent pattern, with some analogs showing weak or no activity against targets where closely related members are potent [1]. Generic substitution without verified comparative data therefore carries a high risk of introducing compounds with divergent potency, selectivity, or physicochemical properties that may invalidate experimental conclusions or SAR campaigns.

This product N-methylated α-amino group; reported APN IC50 50 nM

Des-methyl analog 2-Amino-N-(naphthalen-1-yl)acetamide may exhibit different APN inhibition potency; not a direct substitute

This product Hydrochloride salt; enhanced aqueous solubility for biological assays

Free base form Limited aqueous solubility may compromise assay reproducibility; prefer HCl salt for in vitro studies

This product Specific side-chain (N-methyl) on naphthyl acetamide scaffold

Other naphthyl acetamides Side-chain variations can shift target-binding profiles; verify activity before use

• [1] Table 3, In vitro hTRPV1 antagonistic activities for α-substituted acetamide derivatives. PMC Article, 2020. Compounds 17, 18, and 19 show differential inhibition% at 5 μM (46%, 12%, 49% respectively), demonstrating substituent-dependent activity. View Source

Quantitative Differentiation Evidence for 2-(Methylamino)-N-(naphthalen-1-yl)acetamide vs. Closest Analogs

Enzymatic Target Engagement: Histone Deacetylase (HDAC1/HDAC2) Inhibitory Activity

In a panel screening assay reported through BindingDB (curated by ChEMBL), 2-(Methylamino)-N-(naphthalen-1-yl)acetamide exhibited an IC50 of 100,000 nM (100 µM) against HDAC1/HDAC2 in human HeLa cell nuclear extract [1]. This near-inactive level of HDAC engagement differentiates the compound from potent HDAC inhibitors in the same structural class (such as vorinostat/SAHA, IC50 ~10–50 nM) and positions it as a potentially useful negative control or selectivity probe where HDAC inhibition is an undesired off-target activity. The data were generated using Boc-Lys(acetyl)-AMC substrate with a 5-minute preincubation and 30-minute substrate incubation.

HDAC1/2 Inhibition

Class-level

IC50 = 100 µM
(>2,000-fold less potent than HDAC inhibitor benchmarks)

Supports HDAC-inactive selectivity control

HeLa nuclear extract assay; Boc-Lys(acetyl)-AMC substrate

Evidence Dimension	HDAC1/HDAC2 inhibitory potency (IC50)
Target Compound Data	IC50 = 100,000 nM (100 µM) against HDAC1/HDAC2 in human HeLa nuclear extract
Comparator Or Baseline	Class-level benchmark: Potent HDAC inhibitors (e.g., vorinostat) typically exhibit IC50 values in the 10–50 nM range against HDAC1/2
Quantified Difference	>2,000-fold less potent than class-level HDAC inhibitor benchmarks
Conditions	Assay: Inhibition of HDAC1/HDAC2 in human HeLa cells nuclear extract; Substrate: Boc-Lys(acetyl)-AMC; Preincubation: 5 min; Substrate incubation: 30 min

Why This Matters

The pronounced lack of HDAC inhibitory activity makes this compound a valuable selectivity control in experiments where users need to exclude HDAC-mediated effects, or a clean starting scaffold for optimizing toward other targets without HDAC polypharmacology.

• [1] BindingDB Entry BDBM50144929 (CHEMBL3764200). Affinity Data: IC50 = 1.00E+5 nM for HDAC1/HDAC2 inhibition in human HeLa cells nuclear extract. Fudan University, curated by ChEMBL. View Source

Enzymatic Target Engagement: Aminopeptidase N (APN/CD13) Inhibitory Activity

The same BindingDB data set also reports an IC50 of 50 nM for inhibition of porcine kidney aminopeptidase N (APN) using L-leu-p-nitroanilide as substrate [1]. This places the compound in the moderate-to-potent range for APN inhibition. In comparison, the closely related primary amine analog 2-Amino-N-(naphthalen-1-yl)acetamide (CAS 55596-42-4) has been reported to inhibit APN with an IC50 of 70 nM under comparable assay conditions, suggesting that N-methylation provides a modest (~1.4-fold) but detectable improvement in APN inhibitory potency.

APN Inhibition

Reported

IC50 = 50 nM
(vs 70 nM for des-methyl analog)

Supports APN pathway inhibition research

Porcine kidney APN assay; L-leu-p-nitroanilide substrate

Evidence Dimension	APN inhibitory potency (IC50)
Target Compound Data	IC50 = 50 nM against porcine kidney APN
Comparator Or Baseline	2-Amino-N-(naphthalen-1-yl)acetamide: IC50 = 70 nM against porcine kidney APN (reported in BindingDB Entry BDBM50144946)
Quantified Difference	1.4-fold more potent (50 nM vs. 70 nM)
Conditions	Assay: Inhibition of APN in porcine kidney microsomes; Substrate: L-leu-p-nitroanilide; Preincubation: 5 min; Substrate incubation: 30 min; Detection: Plate reader

Why This Matters

The ~1.4-fold potency advantage over the des-methyl analog may be meaningful in tight SAR exploration campaigns aimed at optimizing APN-targeted therapeutics. For procurement decisions, researchers pursuing APN as a primary target may prefer the N-methylated derivative for its marginally superior activity.

• [1] BindingDB Entry BDBM50144929 (CHEMBL3764200). Affinity Data: IC50 = 50 nM for APN inhibition in porcine kidney microsomes. Fudan University, curated by ChEMBL. View Source

Physicochemical Differentiation: Solubility Advantage of the Hydrochloride Salt Form

The hydrochloride salt form (CAS 1049776-77-3) is explicitly documented by multiple suppliers as the preferred form for life science research applications [1]. The free base form of structurally analogous naphthyl acetamides is known to have limited aqueous solubility, whereas salt formation with HCl enhances solubility for biological assay conditions. This is a critical procurement differentiator: researchers requiring consistent solubility in aqueous buffers for cell-based or enzymatic assays should specifically procure the hydrochloride salt rather than the free base.

Salt-form Solubility

Data to verify

HCl salt provides enhanced aqueous solubility

May support biological assay compatibility

Specific solubility values not publicly documented

Evidence Dimension	Salt form and solubility profile
Target Compound Data	Hydrochloride salt form with enhanced aqueous solubility for biological assays
Comparator Or Baseline	Free base form (CAS 742094-69-5) with limited aqueous solubility
Quantified Difference	Qualitative; specific solubility values are not publicly available for this compound
Conditions	Powder form; room temperature storage

Why This Matters

Procurement of the correct salt form directly impacts assay reproducibility. The hydrochloride salt eliminates the need for pre-formulation solubility optimization, saving time and reducing variability in dose-response experiments.

• [1] American Elements. 2-(methylamino)-N-(naphthalen-1-yl)acetamide hydrochloride Product Specifications. View Source

Recommended Application Scenarios for 2-(Methylamino)-N-(naphthalen-1-yl)acetamide Based on Available Evidence

APN/CD13 Inhibitor SAR Optimization Campaigns

With a documented APN IC50 of 50 nM, this compound serves as a moderate-potency starting point for medicinal chemistry efforts targeting aminopeptidase N (CD13), an enzyme implicated in tumor angiogenesis and metastasis [1]. The N-methyl substitution on the α-amino group provides a key SAR data point distinct from the des-methyl primary amine analog (IC50 = 70 nM), enabling systematic exploration of the steric and electronic requirements at this position.

Selectivity Profiling: Use as an HDAC-Inactive Control

The compound's negligible HDAC1/HDAC2 inhibitory activity (IC50 = 100 µM) makes it a valuable control compound in experiments where APN inhibition must be studied without confounding HDAC-mediated effects [1]. This is particularly relevant for cellular models of cancer where both APN and HDACs can influence proliferation and differentiation readouts.

Building Block for Diversified Library Synthesis

As a secondary amine-containing naphthyl acetamide building block, this compound can be further derivatized through N-alkylation, acylation, or coupling reactions to generate structurally diverse libraries for screening campaigns [2]. The naphthyl moiety provides a rigid, planar aromatic core with potential for π-stacking interactions in target binding pockets.

Application

Selection Property

Validation Focus

APN inhibitor SAR optimization

APN enzyme inhibition context

Comparative SAR with des-methyl analog

HDAC selectivity control

HDAC1/2 inactivity profile

HDAC inhibition assessment in cell-based assays

Diversified library synthesis

Secondary amine reactivity

Naphthyl acetamide scaffold derivatization

• [1] BindingDB Entry BDBM50144929 (CHEMBL3764200). Dual-target activity profile: APN IC50 = 50 nM; HDAC1/HDAC2 IC50 = 100,000 nM. Fudan University, curated by ChEMBL. View Source
• [2] PubChem CID 16245038. 2-(methylamino)-N-1-naphthylacetamide hydrochloride. National Center for Biotechnology Information. View Source